Cas no 911290-20-5 (7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one)
7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one
- UNII-XT4DJB88UB
- AKOS015994546
- SCHEMBL4208371
- XT4DJB88UB
- 2H-1-Benzopyran-2-one, 7-((3-chlorophenyl)methoxy)-4-((methylamino)methyl)-
- 4-[(Methylamino)methyl]-7-(3-chlorobenzyloxy)-2H-chromen-2-one
- 7-[(3-chlorophenyl)methoxy]-4-[(methylamino)methyl]-2H-chromen-2-one
- 7-(3-chlorobenzyloxy)-4-(methylamino)methyl-coumarin, 2
- CHEMBL239507
- NS00071228
- Q27096732
- 911290-20-5
- DE-0005
- BDBM19188
- PD005117
- NW-1772 free base
- 7-[(3-chlorophenyl)methoxy]-4-(methylaminomethyl)chromen-2-one
- JMGUSOLCNQVZCT-UHFFFAOYSA-N
- DB07513
- 7-((3-Chlorophenyl)methoxy)-4-((methylamino)methyl)-2H-1-benzopyran-2-one
- 7-[(3-chlorophenyl)methoxy]-4-[(methylamino)methyl]chromen-2-one
- 4-((Methylamino)methyl)-7-((3-chlorobenzyl)oxy)-2H-chromen-2-one
- NW-1172
-
- Inchi: 1S/C18H16ClNO3/c1-20-10-13-8-18(21)23-17-9-15(5-6-16(13)17)22-11-12-3-2-4-14(19)7-12/h2-9,20H,10-11H2,1H3
- InChI Key: JMGUSOLCNQVZCT-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)COC1C=CC2=C(C=1)OC(C=C2CNC)=O
Computed Properties
- Exact Mass: 329.0818711Da
- Monoisotopic Mass: 329.0818711Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 47.6Ų
7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | DE-0005-1MG |
NW-1172 |
911290-20-5 | >97% | 1mg |
£36.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0005-5MG |
NW-1172 |
911290-20-5 | >97% | 5mg |
£42.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0005-10MG |
NW-1172 |
911290-20-5 | >97% | 10mg |
£51.00 | 2025-02-08 |
7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one
7-[(3-Chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one (CAS No. 911290-20-5)
7-[(3-Chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one, identified by the CAS registry number 911290-20-5, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the chromenone family, which is a class of aromatic heterocyclic compounds with a lactone ring. The molecule's unique structure, featuring a chromenone core with substituents at positions 7 and 4, makes it a promising candidate for various applications in drug discovery and development.
The chemical structure of 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one consists of a chromenone moiety, which is a fused bicyclic system comprising a benzene ring and a gamma-pyrone ring. At position 7, the molecule bears a (3-chlorobenzyl)oxy group, while position 4 is substituted with a (methylamino)methyl group. These substituents contribute to the compound's pharmacological properties, including its bioavailability, stability, and interactions with biological targets.
Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, research has demonstrated that 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one exhibits potent anti-inflammatory and antioxidant activities, making it a valuable candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has been extensively investigated.
In terms of synthesis, the compound can be prepared through various routes, including condensation reactions and enzymatic methods. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly improve reaction efficiency and yield. This method not only enhances the scalability of the synthesis process but also ensures high purity of the final product.
The pharmacokinetic properties of CAS No. 911290-20-5 have also been studied in detail. Preclinical studies indicate that the compound has favorable absorption characteristics and moderate clearance rates, suggesting its potential for oral administration in clinical settings. Furthermore, its metabolic stability has been evaluated using in vitro models, revealing that it undergoes minimal phase I metabolism, which may contribute to its prolonged half-life.
Another area of active research is the evaluation of this compound's safety profile. Toxicological studies have demonstrated that 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and subchronic toxicity tests. These findings underscore its potential as a safe and effective therapeutic agent.
In conclusion, CAS No. 911290-20-5, or 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one, represents a promising lead compound with diverse applications in drug discovery. Its unique structure, coupled with its favorable pharmacological properties, positions it as a valuable asset in the development of novel therapeutics targeting inflammatory and oxidative stress-related diseases.
911290-20-5 (7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2h-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)